Cas no 16714-43-5 (2-(Buten-(3')-in-(1')-yl)-5-(penten-(3'')-in-(1'')-yl)-trans-thiophen)

• Product Name: 2-(Buten-(3')-in-(1')-yl)-5-(penten-(3'')-in-(1'')-yl)-trans-thiophen
• CAS No: 16714-43-5
• MF: C₁₃H₁₀S
• MW: 198.283502101898
• CID: 2055139
• PubChem ID: 14550074
• Update Time: 2025-04-21

2-(Buten-(3')-in-(1')-yl)-5-(penten-(3'')-in-(1'')-yl)-trans-thiophen Chemical and Physical Properties

Names and Identifiers

• 2-(Buten-(3')-in-(1')-yl)-5-(penten-(3'')-in-(1'')-yl)-trans-thiophen
• 2--5--trans-thiophen
• trans-5--2--thiophen
• 2-(3-Buten-1-ynyl)-5-[(E)-3-penten-1-ynyl]thiophene
• 16714-43-5
• 2-but-3-en-1-ynyl-5-[(E)-pent-3-en-1-ynyl]thiophene
• SCHEMBL22733868
• SCHEMBL22733869

• Inchi： 1S/C13H10S/c1-3-5-7-9-13-11-10-12(14-13)8-6-4-2/h3-5,10-11H,2H2,1H3/b5-3+
• InChI Key： IYPUSHHAQOAKMQ-HWKANZROSA-N
• SMILES： S1C(C#CC=C)=CC=C1C#C/C=C/C

Computed Properties

• Exact Mass: 198.05032149g/mol
• Monoisotopic Mass: 198.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes